Cas no 2229021-97-8 (2,2-difluoro-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid
• CAS No: 2229021-97-8
• MF: C₆H₅F₅O₂
• MW: 204.094719648361
• CID: 6240766
• PubChem ID: 165702485
• Update Time: 2025-11-05

2,2-difluoro-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid
• 2229021-97-8
• EN300-1928434

• Inchi： 1S/C6H5F5O2/c7-5(8)1-4(5,3(12)13)2-6(9,10)11/h1-2H2,(H,12,13)
• InChI Key： TVCRFWVIDVROPJ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)CC(F)(F)F)F

Computed Properties

• Exact Mass: 204.02097021g/mol
• Monoisotopic Mass: 204.02097021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid (CAS No. 2229021-97-8)

2,2-difluoro-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid, identified by the chemical formula CAS No. 2229021-97-8, is a fluorinated cyclopropanecarboxylic acid derivative that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique physicochemical properties such as enhanced lipophilicity, metabolic stability, and improved binding affinity to biological targets. The structural motif of this compound, featuring a cyclopropane ring substituted with fluorinated alkyl groups, makes it a promising candidate for further exploration in drug discovery and functional material development.

The structure of 2,2-difluoro-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid is highly intriguing due to its combination of rigidity provided by the cyclopropane ring and the flexibility introduced by the bulky trifluoromethyl group. This balance between rigidity and flexibility is often exploited in medicinal chemistry to optimize pharmacokinetic profiles and target interactions. The presence of two fluorine atoms at the 2-position of the cyclopropane ring further enhances its electronic properties, making it a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been a surge in research focused on fluorinated compounds due to their demonstrated advantages over non-fluorinated analogs. Fluorine atoms are known to influence molecular properties such as solubility, permeability across biological membranes (PAMPA), and metabolic stability. For instance, the introduction of fluorine at specific positions can lead to increased binding affinity by modulating hydrogen bonding interactions or hydrophobic effects. Additionally, fluorine substitution can prevent unwanted metabolic degradation pathways, thereby extending the half-life of pharmaceutical compounds.

The synthesis of 2,2-difluoro-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the use of Grignard reagents or organolithium compounds to introduce the trifluoromethyl group onto a suitable precursor. Subsequent functionalization steps such as carboxylation or esterification can then be employed to achieve the desired carboxylic acid derivative. The use of advanced synthetic techniques like transition metal-catalyzed cross-coupling reactions has also been explored to improve yield and selectivity in the synthesis of this compound.

From a biological perspective, fluorinated cyclopropanecarboxylic acids have shown potential in various therapeutic areas. For example, derivatives of this class have been investigated for their antimicrobial and anti-inflammatory properties. The unique electronic environment created by fluorine substitution can disrupt bacterial cell membranes or inhibit inflammatory pathways by interacting with specific biomolecules. Furthermore, the rigid cyclopropane ring can mimic natural bioactive scaffolds, facilitating favorable interactions with biological targets such as enzymes or receptors.

Recent studies have highlighted the role of fluorinated heterocycles in drug development. In particular, cyclopropanecarboxylic acid derivatives have been explored for their ability to modulate enzyme activity through steric constraints imposed by the three-membered ring structure. This structural feature can lock certain conformations that are conducive to binding with high affinity and selectivity. The incorporation of multiple fluorine atoms into these heterocycles further enhances their potential as pharmacophores by improving solubility and metabolic stability.

The pharmacokinetic profile of 2,2-difluoro-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid is another area of active investigation. Due to its fluorinated nature, this compound is expected to exhibit favorable properties such as reduced clearance rates and prolonged circulation times compared to non-fluorinated analogs. These characteristics are particularly desirable for therapeutic agents that require sustained action at target sites. Additionally, the lipophilicity imparted by the trifluoromethyl group can enhance membrane permeability, making it suitable for oral administration or delivery across biological barriers.

In conclusion, 2,2-difluoro-1-(2,2,2-trifluoroethyl)cyclopropane-1-carboxylic acid (CAS No. 2229021-97-8) represents a fascinating molecule with significant potential in medicinal chemistry and materials science. Its unique structural features—combining a rigid cyclopropane ring with multiple fluorine substituents—make it an attractive scaffold for designing novel bioactive compounds with improved pharmacokinetic properties. As research in fluorinated chemistry continues to advance, this compound is likely to play an important role in future drug discovery efforts and functional material applications.